2-(4-Chlorophenoxy)-1-(4-cyclobutyl-1,4-diazepan-1-yl)ethan-1-one

• IUPAC Name: 2-(4-chlorophenoxy)-1-(4-cyclobutyl-1,4-diazepan-1-yl)ethanone
• InChI: InChI=1S/C17H23ClN2O2/c18-14-5-7-16(8-6-14)22-13-17(21)20-10-2-9-19(11-12-20)15-3-1-4-15/h5-8,15H,1-4,9-13H2
• InChI Key: XUGJQRSIXWEZKB-UHFFFAOYSA-N
• Canonical SMILES: C1CC(C1)N2CCCN(CC2)C(=O)COC3=CC=C(C=C3)Cl
• Molecular Formula: C17H23ClN2O2
• Molecular Weight: 322.8 g/mol

Description

2-(4-Chlorophenoxy)-1-(4-cyclobutyl-1,4-diazepan-1-yl)ethan-1-one, also known as clobozam, is a synthetic compound that belongs to the benzodiazepine class of drugs. It has been found to have potential therapeutic applications in the treatment of anxiety, epilepsy, and other neurological disorders.

Scientific Research Applications

Chemical Synthesis and Functionalization

A novel approach in the chemical synthesis and functionalization of aliphatic compounds has been demonstrated through the benzophenone-sensitized reactions of 4-diazotetrahydrofuran-3(2H)-ones, showcasing a method that forgoes the elimination of nitrogen and achieves C−H functionalization with yields up to 78%. This process, utilizing long-wavelength UV irradiation, presents a significant advancement in the synthesis of N-substituted hydrazones or bis-hydrazonoethanes from aliphatic compounds, highlighting a versatile method for modifying aliphatic compounds for various applications (Rodina et al., 2016).

Anxiolytic Activity

The synthesis and investigation of anxiolytic activity of 1-phenyl-2-(4-aryl-1,3,4,5-tetrahydropyrido[2,3-b][1,4]diazepin-2-ylidene)-ethanones have been conducted, providing insights into their potential therapeutic applications. A two-step, general synthesis route culminated in compounds with significant anxiolytic effects, particularly those with the chlorophenyl substituent, showcasing the therapeutic potential of such compounds in the treatment of anxiety disorders (Liszkiewicz et al., 2006).

Photocatalytic Applications

Investigations into the photocatalytic applications of carbonyl ylides have revealed their potential in cyclopropanation of simple allyloxy and allylamino compounds, demonstrating a high-yield generation of cyclopropanes through diazomethane reactions in the presence of palladium catalysis. This research opens avenues for the development of novel photocatalytic processes, enhancing the efficiency and scope of organic synthesis methods (Tomilov et al., 1990).

Vibrational Spectroscopic Study

A vibrational spectroscopic study, employing FT-IR and FT-Raman techniques, was conducted on 4-(2-chlorophenyl)-2-ethyl-9-methyl-6H-thieno[3,2-f][1,2,4]triazolo[4,3-a][1,4]diazepine, juxtaposed with quantum mechanical methods. This study not only elucidated the compound's spectroscopic properties but also its biological activity potential through molecular docking studies, suggesting its utility in antidepressant applications (Kuruvilla et al., 2018).